53-05-4

Tetrahydrocortisone

In Stock

• CAS RN:
• 53-05-4

• Formula:
• C21H32O5

• InChI:
• InChI=1S/C21H32O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-15,18,22-23,26H,3-11H2,1-2H3/t12-,13-,14+,15+,18-,19+,20+,21+/m1/s1

• InChIKey:
• SYGWGHVTLUBCEM-ZIZPXRJBSA-N

• Tetrahydrocortisone is a metabolite of cortisol (hydrocortisone; ). It is formed from cortisol via cortisone as an intermediate.
  Urocortisone is a 21-hydroxy steroid.
  

4,5,9,10-Tetraazaphenanthrene

In Stock

• CAS RN:
• 653-05-4

• Formula:
• C10H6N4

• InChI:
• InChI=1S/C10H6N4/c1-3-7-9(11-5-1)10-8(14-13-7)4-2-6-12-10/h1-6H

• InChIKey:
• QMFMZFPFIUREDE-UHFFFAOYSA-N

• 4,5,9,10-Tetraazaphenanthrene is a useful research compound. Its molecular formula is C10H6N4 and its molecular weight is 182.18 g/mol. The purity is usually 95%.

(2E)-1-(3,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one

In Stock

• CAS RN:
• 92153-05-4

• Formula:
• C14H10Cl2OS

• InChI:
• InChI=1S/C14H10Cl2OS/c1-9-2-4-11(18-9)5-7-14(17)10-3-6-12(15)13(16)8-10/h2-8H,1H3/b7-5+

• InChIKey:
• QJGXAQCRLAOYPE-FNORWQNLSA-N

• (2E)-1-(3,4-Dichlorophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C14H10Cl2OS and its molecular weight is 297.2 g/mol. The purity is usually 95%.

1-[(3,7-Dimethylocta-2,6-dien-1-YL)oxy]-4-ethylbenzene

• CAS RN:
• 39953-05-4

• Formula:
• C18H26O

• InChI:
• InChI=1S/C18H26O/c1-5-17-9-11-18(12-10-17)19-14-13-16(4)8-6-7-15(2)3/h7,9-13H,5-6,8,14H2,1-4H3

• InChIKey:
• QQODMMAOWZZGSL-UHFFFAOYSA-N

• 1-[(3,7-Dimethylocta-2,6-dien-1-YL)oxy]-4-ethylbenzene is a useful research compound. Its molecular formula is C18H26O and its molecular weight is 258.4 g/mol. The purity is usually 95%.

2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}-N-(4-fluorophenyl)acetamide

In Stock

• CAS RN:
• 380453-05-4

• Formula:
• C22H15ClFN3O2S

• InChI:
• InChI=1S/C22H15ClFN3O2S/c23-14-5-11-17(12-6-14)27-21(29)18-3-1-2-4-19(18)26-22(27)30-13-20(28)25-16-9-7-15(24)8-10-16/h1-12H,13H2,(H,25,28)

• InChIKey:
• BZNCCGSLTMEFKC-UHFFFAOYSA-N

• 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C22H15ClFN3O2S and its molecular weight is 439.9 g/mol. The purity is usually 95%.

2-chloro-N-[(4-methoxyphenyl)methyl]propanamide

In Stock

• CAS RN:
• 571153-05-4

• Formula:
• C11H14ClNO2

• InChI:
• InChI=1S/C11H14ClNO2/c1-8(12)11(14)13-7-9-3-5-10(15-2)6-4-9/h3-6,8H,7H2,1-2H3,(H,13,14)

• InChIKey:
• VFZAWPSHQDNJNP-UHFFFAOYSA-N

• 2-chloro-N-[(4-methoxyphenyl)methyl]propanamide is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69. The purity is usually 95%.

6-Methoxy-2,6-dimethyloctanal

• CAS RN:
• 929253-05-4

• Formula:
• C11H22O2

• InChI:
• InChI=1S/C11H22O2/c1-5-11(3,13-4)8-6-7-10(2)9-12/h9-10H,5-8H2,1-4H3

• InChIKey:
• XMLIBBMPASIZBW-UHFFFAOYSA-N

• 6-methoxy-2,6-dimethyloctanal is an aldehyde and a monoterpenoid. It has a role as a fragrance.

(4-Chloro-phenyl)-(4-fluoro-phenylamino)-acetic acid

Usually In Stock

• CAS RN:
• 725253-05-4

• Formula:
• C14H11ClFNO2

• InChI:
• InChI=1S/C14H11ClFNO2/c15-10-3-1-9(2-4-10)13(14(18)19)17-12-7-5-11(16)6-8-12/h1-8,13,17H,(H,18,19)

• InChIKey:
• WGJQEOYZFXXWBI-UHFFFAOYSA-N

• (4-Chloro-phenyl)-(4-fluoro-phenylamino)-acetic acid is a useful research compound. Its molecular formula is C14H11ClFNO2 and its molecular weight is 279.69 g/mol. The purity is usually 95%.

9-(4-fluorophenyl)-1-methyl-3-(2-methylpropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 893953-05-4

• Formula:
• C19H22FN5O2

• InChI:
• InChI=1S/C19H22FN5O2/c1-12(2)11-25-17(26)15-16(22(3)19(25)27)21-18-23(9-4-10-24(15)18)14-7-5-13(20)6-8-14/h5-8,12H,4,9-11H2,1-3H3

• InChIKey:
• QIILWQBHXOXGRI-UHFFFAOYSA-N

• 9-(4-fluorophenyl)-1-methyl-3-(2-methylpropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H22FN5O2 and its molecular weight is 371.416. The purity is usually 95%.

(2R,3S,4S)-Pentadecane-1,2,3,4-tetrol

• CAS RN:
• 136953-05-4

• Formula:
• C15H32O4

• InChI:
• InChI=1S/C15H32O4/c1-2-3-4-5-6-7-8-9-10-11-13(17)15(19)14(18)12-16/h13-19H,2-12H2,1H3/t13-,14+,15-/m0/s1

• InChIKey:
• XSUAGBJXYPUFRX-ZNMIVQPWSA-N

• (2R,3S,4S)-Pentadecane-1,2,3,4-tetrol, also known as (2R,3S,4S)-Pentadecane-1,2,3,4-tetrol, is a useful research compound. Its molecular formula is C15H32O4 and its molecular weight is 276.41 g/mol. The purity is usually 95%.

(1H-Indol-3-yl)boronic acid

In Stock

• CAS RN:
• 741253-05-4

• Formula:
• C8H8BNO2

• InChI:
• InChI=1S/C8H8BNO2/c11-9(12)7-5-10-8-4-2-1-3-6(7)8/h1-5,10-12H

• InChIKey:
• PTTHBZMGHRDZCV-UHFFFAOYSA-N

• (1H-Indol-3-yl)boronic acid is a useful research compound. Its molecular formula is C8H8BNO2 and its molecular weight is 160.97 g/mol. The purity is usually 95%.

N-(benzo[d][1,3]dioxol-5-yl)-2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide

In Stock

• CAS RN:
• 1014053-05-4

• Formula:
• C17H18N6O4S

• InChI:
• InChI=1S/C17H18N6O4S/c1-22-7-11(16(21-22)25-3)15-19-20-17(23(15)2)28-8-14(24)18-10-4-5-12-13(6-10)27-9-26-12/h4-7H,8-9H2,1-3H3,(H,18,24)

• InChIKey:
• XLPQLDXFKYKKOX-UHFFFAOYSA-N

• N-(benzo[d][1,3]dioxol-5-yl)-2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H18N6O4S and its molecular weight is 402.43. The purity is usually 95%.

(3-((5-bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(1H-indol-6-yl)methanone

In Stock

• CAS RN:
• 1904353-05-4

• Formula:
• C18H16BrN3O2

• InChI:
• InChI=1S/C18H16BrN3O2/c19-14-3-4-17(21-10-14)24-15-6-8-22(11-15)18(23)13-2-1-12-5-7-20-16(12)9-13/h1-5,7,9-10,15,20H,6,8,11H2

• InChIKey:
• XXWUUEVBOMUPLB-UHFFFAOYSA-N

• (3-((5-bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(1H-indol-6-yl)methanone is a useful research compound. Its molecular formula is C18H16BrN3O2 and its molecular weight is 386.249. The purity is usually 95%.

6-{1-[(1H-indol-5-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine-3-carbonitrile

In Stock

• CAS RN:
• 2549053-05-4

• Formula:
• C21H21N5

• InChI:
• InChI=1S/C21H21N5/c22-10-16-2-4-21(24-11-16)26-13-18-6-8-25(20(18)14-26)12-15-1-3-19-17(9-15)5-7-23-19/h1-5,7,9,11,18,20,23H,6,8,12-14H2

• InChIKey:
• GJWWGSOFDHZUBA-UHFFFAOYSA-N

• 6-{1-[(1H-indol-5-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C21H21N5 and its molecular weight is 343.4 g/mol. The purity is usually 95%.